Cas no 1040340-53-1 (2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid)

2-Methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid is a sulfamoyl-substituted benzoic acid derivative featuring a tetrahydrofuran (THF) ring in its structure. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for designing biologically active molecules. The sulfamoyl group enhances its binding affinity to target proteins, while the benzoic acid moiety offers opportunities for further functionalization. The THF ring contributes to improved solubility and conformational stability. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity allows for precise modifications in synthetic pathways.
2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid structure
1040340-53-1 structure
Product Name:2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid
CAS No:1040340-53-1
MF:C13H17NO5S
MW:299.342782735825
CID:5054062
Update Time:2025-11-01

2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-[(oxolan-2-ylmethyl)sulfamoyl]benzoic acid
    • 2-methyl-5-(oxolan-2-ylmethylsulfamoyl)benzoic acid
    • 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid
    • Inchi: 1S/C13H17NO5S/c1-9-4-5-11(7-12(9)13(15)16)20(17,18)14-8-10-3-2-6-19-10/h4-5,7,10,14H,2-3,6,8H2,1H3,(H,15,16)
    • InChI Key: PLHFMNKPQILWIU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=C(C(=O)O)C=1)(NCC1CCCO1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 444
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101

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2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid Related Literature

Additional information on 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid

2-Methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic Acid (CAS No. 1040340-53-1): A Comprehensive Overview

2-Methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid (CAS No. 1040340-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfamoyl and benzoic acid functional groups, plays a pivotal role in drug discovery and development. Its molecular structure, which includes a 2-methylbenzoic acid core and a tetrahydrofuran (oxolan) derivative, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in sulfonamide-based compounds like 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid stems from their broad applicability in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors, a class of drugs that target enzymes involved in cellular signaling pathways. With the rise of personalized medicine and targeted therapies, the demand for such high-purity intermediates has surged in recent years.

From a chemical perspective, CAS 1040340-53-1 exhibits several noteworthy properties. The compound's benzoic acid moiety provides excellent water solubility under basic conditions, while the oxolan (tetrahydrofuran) ring contributes to its lipid solubility - a crucial factor for drug bioavailability. This balanced amphiphilic character makes it particularly valuable in pharmaceutical formulations where controlled release and optimal absorption are required.

In synthetic applications, 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid serves as a key precursor for creating more complex molecular architectures. Its sulfamoyl group acts as an excellent handle for further chemical modifications, allowing medicinal chemists to develop libraries of derivatives for structure-activity relationship studies. The compound's stability under various reaction conditions makes it particularly attractive for combinatorial chemistry approaches.

The pharmaceutical industry has shown increasing interest in CAS 1040340-53-1 due to its potential in addressing current healthcare challenges. With the global focus on anti-inflammatory drugs and metabolic disorder treatments, this compound's derivatives are being investigated for their ability to modulate specific biological targets. Recent patent literature suggests its utility in developing novel therapies for chronic conditions, aligning with the current trend toward precision medicine.

From a commercial standpoint, the market for 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid has seen steady growth, driven by the expansion of contract research organizations and specialty chemical suppliers. The compound's synthesis typically involves multi-step organic reactions, with quality control being paramount to ensure the high purity required for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the identity and purity of this valuable intermediate.

Environmental and safety considerations for CAS 1040340-53-1 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this compound. The pharmaceutical industry's increasing emphasis on green chemistry has prompted investigations into more sustainable synthetic routes for this and related sulfonamide derivatives.

Research into 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid continues to evolve, with recent studies exploring its potential in novel drug delivery systems. The compound's molecular features make it amenable to various formulation strategies, including nanoparticle encapsulation and prodrug development. These advancements align with current pharmaceutical trends toward improved drug efficacy and reduced side effects.

The analytical characterization of CAS 1040340-53-1 presents several interesting aspects for chemists. The compound's unique structure gives rise to distinctive spectroscopic signatures, particularly in its 1H NMR spectrum where the methyl, oxolan, and aromatic protons appear as well-defined multiplets. These characteristic patterns serve as valuable fingerprints for quality control in both research and production settings.

Looking toward the future, 2-methyl-5-{[(oxolan-2-yl)methyl]sulfamoyl}benzoic acid is poised to maintain its importance in chemical research. As the pharmaceutical industry continues to explore new therapeutic modalities, the demand for versatile intermediates like this compound is expected to grow. Its combination of synthetic accessibility and structural complexity makes it an invaluable tool for medicinal chemists working on next-generation therapeutics.

For researchers and manufacturers seeking reliable sources of CAS 1040340-53-1, it's crucial to partner with suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's role in drug discovery pipelines underscores the importance of maintaining strict quality standards throughout the supply chain, from synthesis to final delivery.

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